Cas no 147057-17-8 (3H-Imidazo[4,5-f]quinoxaline,3,4-dimethyl-)

• Product Name: 3H-Imidazo[4,5-f]quinoxaline,3,4-dimethyl-
• CAS No: 147057-17-8
• MF: C₁₁H₁₀N₄
• MW: 198.22390127182
• CID: 100895
• PubChem ID: 45078084
• Update Time: 2025-04-18

3H-Imidazo[4,5-f]quinoxaline,3,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 3H-Imidazo[4,5-f]quinoxaline,3,4-dimethyl-
• 3H-Imidazo[4,5-f]quinoxaline,3,4-dimethyl-(9CI)
• 147057-17-8
• 3,4-DIMETHYL-3H-IMIDAZO[4,5-F]QUINOXALINE
• 3,4-DIMETHYLIMIDAZO[4,5-F]QUINOXALINE

• Inchi： 1S/C11H10N4/c1-7-5-8-9(13-4-3-12-8)10-11(7)15(2)6-14-10/h3-6H,1-2H3
• InChI Key： AIVZGAFWTJXPMX-UHFFFAOYSA-N
• SMILES： N1(C)C=NC2C3C(C=C(C)C1=2)=NC=CN=3

Computed Properties

• Exact Mass: 198.0907
• Monoisotopic Mass: 198.091
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.6A^2
• XLogP3: 1.1

Experimental Properties

• PSA: 43.6